Cas no 910381-20-3 (2-(4-bromofuran-2-yl)ethan-1-amine)

2-(4-Bromofuran-2-yl)ethan-1-amine is a brominated furan derivative featuring a primary amine functional group, making it a versatile intermediate in organic synthesis and pharmaceutical research. The bromine substituent at the 4-position of the furan ring enhances its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of complex heterocyclic frameworks. The ethylamine side chain provides a handle for further derivatization, facilitating applications in medicinal chemistry, particularly in the development of bioactive molecules. Its well-defined structure and functional group compatibility make it a valuable building block for synthesizing targeted compounds with potential therapeutic or material science applications.

2-(4-bromofuran-2-yl)ethan-1-amine structure

910381-20-3 structure

Product Name:2-(4-bromofuran-2-yl)ethan-1-amine

CAS No:910381-20-3

MF:C₆H₈BrNO

MW:190.03782081604

CID:5989393

PubChem ID:55254644

Update Time:2025-06-06

2-(4-bromofuran-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

- 2-(4-bromofuran-2-yl)ethan-1-amine
- DTXSID301312148
- 4-Bromo-2-furanethanamine
- EN300-1911215
- AKOS006290912
- 910381-20-3
- Inchi： 1S/C6H8BrNO/c7-5-3-6(1-2-8)9-4-5/h3-4H,1-2,8H2
- InChI Key： GNZCSPTUXFHTDD-UHFFFAOYSA-N
- SMILES： BrC1=COC(=C1)CCN

Computed Properties

Exact Mass: 188.97893g/mol
Monoisotopic Mass: 188.97893g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 2
Complexity: 89.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 39.2Å²

2-(4-bromofuran-2-yl)ethan-1-amine Pricemore >>

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